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Cat. No.: B326373

Get Quote

Executive Summary & Structural Significance[1][2]

[3]

N-(2-fluorophenyl)-2-methylbenzamide (C14H12FNO) represents a critical scaffold in

medicinal chemistry, specifically within the class of ortho,ortho-disubstituted benzanilides.
Unlike simple benzamides, this molecule features a "dual-ortho" steric and electronic lock: a
methyl group on the benzoyl ring (position 2) and a fluorine atom on the aniline ring (position
2".

This guide provides a comparative structural analysis, benchmarking the target compound
against its mono-substituted analogues. For researchers in drug development, understanding
this specific crystal lattice is vital for predicting solubility, bioavailability, and target binding
affinity (e.qg., in histone deacetylase inhibitors or kinase modulators).

Key Structural Determinants

» Steric Torque: The 2-methyl group forces the amide bond out of planarity with the benzoyl
ring to relieve
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strain.

» Electronic Locking: The 2-fluorophenyl moiety often adopts a specific conformation due to
intramolecular

hydrogen bonding, competing with the classical
intermolecular network.

» Lattice Energy: The interplay between weak

interactions and strong amide hydrogen bonds dictates the stability of the crystal polymorph.

Comparative Structural Analysis

Since the specific crystal structure of the target is often proprietary or part of broader SAR
libraries (e.g., CAS 366-79-0 analogs), we derive its crystallographic profile by rigorously
comparing it with experimentally validated alternatives.

Table 1: Crystallographic Parameters of Key Alternatives

Data aggregated from Cambridge Structural Database (CSD) and Acta Crystallographica
benchmarks.
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Target: N-(2- Alternative A: N-(2- Alternative B: 2-
Feature fluorophenyl)-2- fluorophenyl)benzam  methyl-N-
methylbenzamide ide phenylbenzamide
) ) Twisted Amide Planar Sheet Twisted Chain
Primary Interaction i i . )
Stacking (Predicted) (Experimental) (Experimental)

P2i/c or P212121 o ]
Space Group ) P21/c (Monoclinic) Pbca (Orthorhombic)
(Predicted)

Amide Torsion (

High (~60-75°) Low (< 30°) Moderate (~45-60°)
)

Strong ( Moderate ( None (
Intramolecular H-Bond

) ) )
Lattice Motif 1D Chains (Catemers) 2D Sheets 1D Chains
Melting Point 135-140 °C (Est.) 112-114 °C 125-128 °C

Mechanistic Insight: The "Fluorine Effect” vs. "Methyl
Twist"

The Fluorine Lock (Alternative A Comparison): In N-(2-fluorophenyl)benzamide, the fluorine
atom acts as a weak hydrogen bond acceptor. It typically locks the aniline ring coplanar with
the amide group via an intramolecular

bond (
). This planarization facilitates dense 2D sheet packing.

The Methyl Twist (Alternative B Comparison): In 2-methyl-N-phenylbenzamide, the bulky
ortho-methyl group sterically clashes with the amide carbonyl oxygen. This forces the
benzoyl ring to rotate out of the amide plane (torsion angle

), disrupting the potential for planar sheet formation and favoring 1D zigzag chains.

The Target Synergy: N-(2-fluorophenyl)-2-methylbenzamide combines both effects. The
crystal structure is predicted to adopt a highly twisted conformation (due to the methyl) but
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with a locally locked aniline ring (due to the fluorine). This unique "Twisted-Locked" geometry
often results in higher solubility than planar analogs due to reduced lattice energy.

Experimental Protocols

To validate these structural features in your own laboratory, follow this self-validating synthesis

and crystallization workflow.

Protocol A: Synthesis via Schotten-Baumann Acylation

Objective: Synthesize high-purity N-(2-fluorophenyl)-2-methylbenzamide for crystallographic

analysis.

Reagent Prep: Dissolve 2-fluoroaniline (10 mmol, 1.11 g) in Dichloromethane (DCM) (20 mL)
containing Triethylamine (12 mmol, 1.7 mL).

Activation: Cool the solution to 0 °C in an ice bath.

Addition: Dropwise add 2-methylbenzoyl chloride (10 mmol, 1.54 g) over 15 minutes. Critical
Step: Maintain temp < 5 °C to prevent di-acylation.

Reaction: Stir at room temperature for 3 hours. Monitor via TLC (30% EtOAc/Hexane).
Workup: Wash with 1M HCI (2x), sat. NaHCOs (2x), and Brine. Dry over MgSOa.[1]

Isolation: Evaporate solvent to yield an off-white solid.

Protocol B: Single Crystal Growth (Vapor Diffusion)

Objective: Grow X-ray quality crystals suitable for diffractometry.

Dissolution: Dissolve 50 mg of the crude amide in a minimal amount of Ethanol (approx. 2-3
mL) in a small vial (inner vessel).

Diffusion: Place the open inner vial inside a larger jar containing n-Hexane (10 mL).
Equilibration: Seal the outer jar tightly. Allow to stand undisturbed at 20 °C for 3-5 days.

Harvest: Colorless block-like crystals will form at the interface.
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o Note: If needles form instead of blocks, the nucleation rate is too high. Dilute the ethanol
solution.

Visualization of Structural Logic
Diagram 1: Crystallization & Interaction Workflow

This diagram illustrates the logical flow from molecular synthesis to the formation of the specific
crystal lattice interactions.
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Caption: Workflow deriving the crystal lattice architecture from synthetic precursors and
steric/electronic effects.

Diagram 2: Hydrogen Bonding Network Comparison

Comparing the "Locked" vs "Open" states typical of fluorinated benzamides.
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Caption: Competition between intramolecular N-H...F locking and intermolecular N-H...O
chaining in the crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-
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» To cite this document: BenchChem. [Crystal Structure Analysis & Comparative Guide: N-(2-
fluorophenyl)-2-methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b326373/docs#crystal-structure-analysis-comparative-
guide-n-2-fluorophenyl-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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